Cas no 491-70-3 (Luteolin)

Luteolin is a natural flavonoid compound exhibiting potent antioxidant and anti-inflammatory properties. Its ability to modulate cellular signaling pathways contributes to its potential therapeutic applications in inflammation-related diseases. Luteolin's high solubility and stability make it an attractive candidate for further research and development.
Luteolin structure
Luteolin structure
Product name:Luteolin
CAS No:491-70-3
MF:C15H10O6
MW:286.236304759979
MDL:MFCD00017309
CID:37748
PubChem ID:24896520

Luteolin Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
    • 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE
    • 2-(3,4-DIHYDROXY-PHENYL)-5,7-DIHYDROXY-CHROMEN-4-ONE
    • 3',4',5,7-TETRAHYDROXYFLAVONE,FLACITRAN,LUTEOLOL
    • 5,7,3',4'-TETRAHYDROXYFLAVONE
    • FLACITRAN
    • LUTEOLIN-3',7-O-DIGLUCURONIDE
    • LUTEOLOL
    • RARECHEM AB DU K001
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4h-1-benzopyran-4-on
    • 3’,4’,5,7-tetrahydroxy-flavon
    • c.i.75590
    • c.i.naturalyellow2
    • cyanidenon1470
    • digitoflavone
    • luteoline
    • weldlake
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-benzopyrone
    • 3',4',5,7-Tetrahydroxyflavone
    • Luteolin
    • Luteolin (Luteolol, Digitoflavone, Flacitran, Luteoline )
    • LUTEOLIN(P)
    • LUTEOLIN(P) PrintBack
    • LUTEOLIN(RG)
    • 3',4',5,7-tetrahydroxy-flavone
    • 5,7,3',4'-tetrahydroxyflavon
    • cyanidenon
    • Flavopurpol
    • Salifazide
    • 3′,4′,5,7-Tetrahydroxyflavone
    • [ "3'", "4'", "5", "7-Tetrahydroxyflavone" ]
    • Jujube Extract
    • 3'
    • Weld Lake
    • Cyanidenon 1470
    • Yama kariyasu
    • C.I. Natural Yellow 2
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
    • 7-Tetrahydroxyflavone
    • KUX1ZNC9J2
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
    • 2-(3,4-Dihydroxyphenyl)-5,
    • Saw palmetto P.E.
    • "Luteolin
    • MLS000697655
    • MLS006011917
    • Dataset-S1.226
    • MLS000860038
    • Dataset-S1.245
    • ConMedNP.1541
    • ConMedNP.1542
    • 491-70-3
    • SMR000326896
    • MLS002154043
    • MLSMR
    • Luteolin98%
    • MDL: MFCD00017309
    • Inchi: 1S/C15H10O6/c16-8-4-11(19)15-12(20)6-13(21-14(15)5-8)7-1-2-9(17)10(18)3-7/h1-6,16-19H
    • InChI Key: IQPNAANSBPBGFQ-UHFFFAOYSA-N
    • SMILES: O1C(=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)C1C([H])=C([H])C(=C(C=1[H])O[H])O[H]
    • BRN: 0292084

Computed Properties

  • Exact Mass: 286.04800
  • Monoisotopic Mass: 286.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 162
  • Molecular Weight: 286.24
  • XLogP3: 1.4
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2981 (rough estimate)
  • Melting Point: ~330 °C (lit.)
  • Boiling Point: 348.61°C (rough estimate)
  • Flash Point: 239.5 °C
  • Refractive Index: 1.4413 (estimate)
  • Solubility: 387.5 mg/L @ 25 °C (est)
  • Water Partition Coefficient: Soluble in aqueous alkaline solutions (1.4 mg/ml), ethanol (~5 mg/ml), dimethyl sulfoxide (7 mg/ml), 1eq. Sodium hydroxide (5 mM), dimethylformamide (~20 mg/ml), water (1 mg/ml) at 25°C and methanol.
  • PSA: 111.13000
  • LogP: 2.28240
  • Merck: 5614
  • Solubility: Not determined

Luteolin Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:LK9275210
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

Luteolin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Luteolin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_128789-500mg
N-Boc-2-[2-(2-amino-ethoxy)-ethoxy]-ethylamine, 98%
491-70-3 96%
500mg
¥571.0 2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L812409-5g
Luteolin
491-70-3 ≥98%(HPLC)
5g
¥120.00 2022-10-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD6331-5g
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
491-70-3 98%
5g
¥81.0 2024-04-18
AN HUI ZE SHENG Technology Co., Ltd.
L14186-100mg
2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-chromen-4-one
491-70-3 97%
100mg
¥923.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
72511-10MG
2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-chromen-4-one
491-70-3 ≥97.0%(HPLC)
10mg
¥4976.04 2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L812408-20mg
Luteolin
491-70-3
20mg
¥81.00 2022-10-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD6331-10g
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
491-70-3 98%
10g
¥153.0 2024-04-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
72511-10MG
491-70-3
10MG
¥4739.08 2022-10-09
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.
PU0033-0025
Luteolin
491-70-3 ≥99.0%
25mg
¥ 200.00 2022-10-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LH329-25g
Luteolin
491-70-3 97%
25g
¥491.0 2022-06-10

Luteolin Production Method

Production Method 1

Reaction Conditions
Reference
Integrated transcriptomic and metabolomic analysis provides insight into the regulation of leaf senescence in rice
Xue, Jiao; Lu, Dongbai; Wang, Shiguang; Lu, Zhanhua; Liu, Wei; et al, Scientific Reports, 2021, 11(1),

Luteolin Raw materials

Luteolin Preparation Products

Luteolin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:491-70-3)Luteolin
Order Number:A827664
Stock Status:in Stock/in Stock
Quantity:100g/500g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):163.0/774.0
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:491-70-3)Luteolin
Order Number:CRN0220
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:491-70-3)木犀草素 / 檞片素
Order Number:LE5873037
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:491-70-3)Luteolin
Order Number:LE10353
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally

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